Cas no 83476-84-0 (4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide)

4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide structure
83476-84-0 structure
Product name:4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
CAS No:83476-84-0
MF:C17H22N6S
MW:342.461781024933
CID:988923
PubChem ID:4545157

4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-pyridin-2-yl-N''-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
    • 4-pyridin-2-yl-N'-(1-pyridin-2-ylethyl)piperazine-1-carbothiohydrazide
    • 83476-84-0
    • DTXSID20404102
    • CHEMBL338039
    • NSC331981
    • NSC-331981
    • Inchi: InChI=1S/C17H22N6S/c1-14(15-6-2-4-8-18-15)20-21-17(24)23-12-10-22(11-13-23)16-7-3-5-9-19-16/h2-9,14,20H,10-13H2,1H3,(H,21,24)
    • InChI Key: MWYOSZXOEFQZRY-UHFFFAOYSA-N
    • SMILES: CC(C1=CC=CC=N1)NNC(=S)N2CCN(CC2)C3=CC=CC=N3

Computed Properties

  • Exact Mass: 342.16266590g/mol
  • Monoisotopic Mass: 342.16266590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.4Ų
  • XLogP3: 1.6

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